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Compound of Interest

Compound Name: CAY10698

cat. No.: B15575841

For laboratory professionals, researchers, and scientists in the field of drug development, the
proper handling and disposal of chemical compounds are paramount to ensuring a safe and
compliant laboratory environment. This document provides essential safety and logistical
information regarding the proper disposal of CAY10698, a potent and selective inhibitor of 12-
Lipoxygenase (12-LOX).

Safety and Handling Precautions

According to the Safety Data Sheet (SDS) provided by Cayman Chemical, CAY10698 is not
classified as a hazardous substance according to the Globally Harmonized System (GHS).
However, standard laboratory safety protocols should always be observed.

Personal Protective Equipment (PPE):
o Eye Protection: Safety glasses or goggles are recommended.

» Hand Protection: Wear appropriate chemical-resistant gloves. Although the product is not
classified as a skin irritant, gloves are essential to prevent absorption.

o Body Protection: A laboratory coat should be worn.
First Aid Measures:

» After inhalation: Move the person to fresh air. If symptoms persist, consult a physician.
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 After skin contact: Wash off with soap and plenty of water. Generally, the product does not
irritate the skin.

» After eye contact: Rinse opened eye for several minutes under running water.
o After swallowing: If symptoms persist, consult a doctor.

Disposal Procedures

While CAY10698 is not classified as hazardous, it is crucial to prevent its release into the
environment.

Step-by-Step Disposal Guidance:

» Small Spills: For minor spills, absorb the material with an inert absorbent material (e.g.,
sand, diatomite, acid binders, universal binders, sawdust) and collect it into a suitable,
labeled container for disposal[1].

e Unused Product: Unused CAY10698 should be disposed of in accordance with local, state,
and federal regulations. While not classified as hazardous, it is best practice to treat it as
chemical waste.

o Container Disposal: Empty containers may retain product residue. Do not reuse empty
containers. They should be disposed of in a safe manner in accordance with governmental
regulations.

o Environmental Precautions: Do not allow the product to enter sewers or surface and ground
water[2].

It is the responsibility of the waste generator to determine the proper waste classification and
disposal methods in compliance with applicable regulations.

Chemical and Physical Properties of CAY10698
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Property Value

CAS Number 684236-01-9
Molecular Formula C17H17N304S2[3]
Molecular Weight 391.5 g/mol [3]
Appearance A crystalline solid

DMF: 25 mg/ml; DMSO: 20 mg/ml; Ethanol: 0.5

Solubilit
Y mg/ml; DMF:PBS (pH 7.2) (1:1): 0.5 mg/mi[3]

Flammability Product is not flammable

Product does not present an explosion

Explosion Hazard
hazard[4]

CAY10698 Signaling Pathway

CAY10698 is a selective inhibitor of 12-lipoxygenase (12-LOX). This enzyme catalyzes the
conversion of arachidonic acid to 12-hydroperoxyeicosatetraenoic acid (12-HpETE)[3]. This
pathway is implicated in various physiological and pathological processes.

(Arachidonic Acid) CAY 10698

12-Lipoxygenase (12-LOX)
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Inhibitory action of CAY10698 on the 12-LOX pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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